Cas no 885521-77-7 (3-CHLORO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER)

• Product Name: 3-CHLORO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
• CAS No: 885521-77-7
• MF: C₉H₆ClFN₂O₂
• MW: 228.60754442215
• CID: 3031136
• PubChem ID: 24728349
• Update Time: 2025-04-21

3-CHLORO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-6-FLUORO-4-INDAZOLECARBOXYLIC ACID METHYL ESTER
• DB-194012
• 885521-77-7
• methyl 3-chloro-6-fluoro-2H-indazole-4-carboxylate
• DTXSID001226798
• Methyl 3-chloro-6-fluoro-1H-indazole-4-carboxylate

• Inchi： 1S/C9H6ClFN2O2/c1-15-9(14)5-2-4(11)3-6-7(5)8(10)13-12-6/h2-3H,1H3,(H,12,13)
• InChI Key： AHMBCHHUPILCLX-UHFFFAOYSA-N
• SMILES： ClC1=C2C(C(=O)OC)=CC(=CC2=NN1)F

Computed Properties

• Exact Mass: 228.0101833Da
• Monoisotopic Mass: 228.0101833Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives